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Compound of Interest

Compound Name: 2-Methoxypropene

Cat. No.: B042093

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2-methoxypropyl (MOP) ether is a valuable protecting group for hydroxyl functionalities in
organic synthesis. As an acetal, it exhibits stability under basic and nucleophilic conditions
while being readily cleaved under mild acidic conditions. This orthogonality makes it a useful
tool in multi-step syntheses of complex molecules, particularly in carbohydrate chemistry and
natural product synthesis. These application notes provide a detailed overview of the
experimental conditions for the deprotection of MOP ethers, including quantitative data and
step-by-step protocols.

Chemical Transformation and Mechanism

The deprotection of a MOP ether proceeds via an acid-catalyzed hydrolysis mechanism. The
reaction is initiated by protonation of the ether oxygen, followed by cleavage of the carbon-
oxygen bond to form a resonance-stabilized carbocation and the free alcohol. Subsequent
reaction with water quenches the carbocation and regenerates the acidic catalyst.
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Experimental Workflow

Dissolve MOP-protected substrate
in THF/1% aqg. AcOH

y

Stir at Room Temperature
Overnight

Monitor by TLC

Reaction Complete

- Dilute with H20
- Extract with EtOAc
- Wash with Brine

(Dry, Filter, and Concentrate)

Gurify by Column Chromatographa
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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